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Compound of Interest

Compound Name: PK7088

Cat. No.: B1139272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of PK7088 stock

solutions for use in both in vitro and in vivo research applications. PK7088 is a pyrazole-

containing compound that acts as a reactivator of mutant p53, specifically targeting the Y220C

mutation, thereby restoring its tumor suppressor functions.[1][2][3] Accurate preparation of

stock solutions is critical for obtaining reliable and reproducible experimental results.

Chemical Properties and Solubility
A summary of the key chemical and solubility properties of PK7088 is presented in the table

below.

Property Value Reference

Molecular Formula C₁₄H₁₃N₃ [4]

Molecular Weight 223.28 g/mol

CAS Number 1446352-67-5 [4]

In Vitro Solubility
200 mg/mL in DMSO (895.78

mM)
[1]

In Vivo Formulations
Soluble in various co-solvent

systems
[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1139272?utm_src=pdf-interest
https://www.benchchem.com/product/b1139272?utm_src=pdf-body
https://www.benchchem.com/product/b1139272?utm_src=pdf-body
https://www.medchemexpress.com/pk7088.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3695503/
https://pubmed.ncbi.nlm.nih.gov/23630318/
https://www.benchchem.com/product/b1139272?utm_src=pdf-body
https://immunomart.com/product/pk7088/
https://immunomart.com/product/pk7088/
https://www.medchemexpress.com/pk7088.html
https://www.medchemexpress.com/pk7088.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
In Vitro Stock Solution Preparation
This protocol outlines the preparation of a high-concentration stock solution of PK7088 in

Dimethyl Sulfoxide (DMSO) for use in cell-based assays.

Materials:

PK7088 powder

Anhydrous/hygroscopic-free DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Protocol:

Weighing: Accurately weigh the desired amount of PK7088 powder.

Dissolution: Add the appropriate volume of newly opened DMSO to achieve the desired

concentration (e.g., for a 200 mg/mL stock, add 5 µL of DMSO to 1 mg of PK7088).

Mixing: Vortex the solution thoroughly to facilitate dissolution.

Sonication: If necessary, use an ultrasonic bath to ensure the compound is completely

dissolved.[1]

Aliquoting: To avoid repeated freeze-thaw cycles which can lead to product inactivation,

aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]

In Vivo Stock Solution and Formulation Preparation
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For animal studies, PK7088 can be formulated in various co-solvent systems to ensure

solubility and bioavailability. Three common protocols are provided below. It is recommended to

prepare working solutions for in vivo experiments freshly on the day of use.[1]

Protocol 1: DMSO/PEG300/Tween-80/Saline Formulation

This formulation yields a clear solution at a concentration of 5 mg/mL.[1]

Materials:

PK7088

DMSO

PEG300

Tween-80

Saline

Protocol:

Prepare a 50 mg/mL stock solution of PK7088 in DMSO.

In a sterile tube, add 10% of the final volume of the DMSO stock solution.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween-80 and mix until the solution is clear.

Add 45% of the final volume of saline to reach the final desired volume and mix well.

If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Protocol 2: DMSO/SBE-β-CD/Saline Formulation

This protocol also produces a 5 mg/mL clear solution.[1]

Materials:
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PK7088

DMSO

SBE-β-CD (Sulfobutylether-β-cyclodextrin)

Saline

Protocol:

Prepare a 50 mg/mL stock solution of PK7088 in DMSO.

Prepare a 20% SBE-β-CD solution in saline.

In a sterile tube, add 10% of the final volume of the DMSO stock solution.

Add 90% of the final volume of the 20% SBE-β-CD in saline solution.

Mix thoroughly until a clear solution is obtained. Use of an ultrasonic bath may be necessary.

[1]

Protocol 3: DMSO/Corn Oil Formulation

This formulation is suitable for oral or subcutaneous administration and yields a 5 mg/mL clear

solution.[1]

Materials:

PK7088

DMSO

Corn Oil

Protocol:

Prepare a 50 mg/mL stock solution of PK7088 in DMSO.

In a sterile tube, add 10% of the final volume of the DMSO stock solution.
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Add 90% of the final volume of corn oil.

Mix thoroughly until the solution is clear. An ultrasonic bath may be required.[1]

Quantitative Data Summary
The following tables provide a quick reference for preparing different concentrations of PK7088
stock solutions in DMSO.

Molarity Calculator for PK7088 (MW: 223.28 g/mol )

Desired Concentration (mM) Mass of PK7088 for 1 mL Stock

1 0.223 mg

5 1.116 mg

10 2.233 mg

50 11.164 mg

100 22.328 mg

Volume of DMSO for Preparing Stock Solutions

Mass of PK7088
Volume of DMSO
for 1 mM Stock

Volume of DMSO
for 10 mM Stock

Volume of DMSO
for 100 mM Stock

1 mg 4.4789 mL 0.4479 mL 0.0448 mL

5 mg 22.3944 mL 2.2394 mL 0.2239 mL

10 mg 44.7888 mL 4.4789 mL 0.4479 mL

Visualizations
The following diagrams illustrate the experimental workflow for preparing a PK7088 stock

solution and the signaling pathway it targets.
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PK7088 Stock Solution Workflow

Weigh PK7088 Powder

Add Anhydrous DMSO

Vortex to Mix

Ultrasonic Bath (if needed)

Aliquot into Single-Use Vials

Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing PK7088 stock solution.
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PK7088 Mechanism of Action

PK7088

Mutant p53 (Y220C)
(Unfolded/Inactive)

Binds and Stabilizes

Wild-Type Conformation p53
(Folded/Active)

Reactivation

Transcriptional Activation
(e.g., p21, NOXA)

Cell Cycle Arrest Apoptosis

Click to download full resolution via product page

Caption: Reactivation of mutant p53 by PK7088.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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